N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C11H13NOS/c1-2-12-11(13)10-7-8-5-3-4-6-9(8)14-10/h3-6,10H,2,7H2,1H3,(H,12,13)
• InChI Key: KYKDMOBKFTVWOM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CC2=CC=CC=C2S1
• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol

Description

N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide, also known as EBIO, is a synthetic compound that has been widely used in scientific research. EBIO is a potassium channel opener that activates the large-conductance calcium-activated potassium (BK) channels.

Mechanism of Action

N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide activates the BK channels by increasing the open probability of the channel. This leads to an increase in potassium ion efflux and membrane hyperpolarization. The activation of BK channels can also lead to the activation of other signaling pathways, such as the nitric oxide pathway.
Biochemical and Physiological Effects
N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide has been shown to have a wide range of biochemical and physiological effects. It can modulate smooth muscle contraction, neuronal excitability, and neurotransmitter release. N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide has also been shown to have anti-inflammatory and anti-oxidant properties. In addition, N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide in lab experiments is its specificity for the BK channels. This allows researchers to selectively activate these channels without affecting other ion channels. However, one limitation of using N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide is its relatively short half-life, which can make it difficult to maintain a stable concentration in experiments.

Future Directions

There are many potential future directions for the use of N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide in scientific research. One area of interest is the development of new compounds that can selectively activate or inhibit specific subtypes of the BK channels. Another area of interest is the use of N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide in the development of new therapies for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, the use of N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide in combination with other compounds may lead to the development of new treatments for a wide range of diseases and disorders.

Synthesis Methods

N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide can be synthesized using a two-step process. The first step involves the reaction of 2-aminothiophenol with ethyl chloroformate to form N-ethyl-2-aminothiophene-2-carboxylate. The second step involves the reduction of N-ethyl-2-aminothiophene-2-carboxylate with sodium borohydride to form N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide.

Scientific Research Applications

N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide has been widely used in scientific research as a potassium channel opener. It can activate the BK channels, which are important in regulating many physiological processes, including smooth muscle contraction, neurotransmitter release, and neuronal excitability. N-ethyl-2,3-dihydro-1-benzothiophene-2-carboxamide can also modulate the activity of other ion channels, such as the voltage-gated potassium channels.